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Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

Get Quote

Physical Properties & Handling

The table below summarizes key data for 2-(Bromomethyl)benzaldehyde, which is crucial for planning any

purification protocol.

Property Value
Source /
Notes

CAS Number 60633-91-2 [1] [2]

Molecular
Formula

C₈H₇BrO [1] [2]

Molecular
Weight

199.04 g/mol [1] [2]

Purity Available from suppliers at ≥95% / 96% [2]

Boiling Point 264.6 ± 15.0 °C (Predicted) [2]

Density 1.524 ± 0.06 g/cm³ (Predicted) [2]
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Property Value
Source /
Notes

Form Solid [2]

Storage Sealed in dry, 2-8°C [1]

Safety (GHS) Warning - H315, H319, H335 (Causes skin/eye irritation,

respiratory irritation)

[2]

Purification Workflow

Based on general purification science and the properties of this compound, the following workflow outlines a

logical approach for its purification. A common and highly adaptable technique like recrystallization would

be a primary method to investigate [3].
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Step 1: Solvent Selection & Dissolution

Step 2: Hot Filtration & Crystallization

Step 3: Isolation & Drying

Start: Impure
2-(Bromomethyl)benzaldehyde

Test solvent solubility
at room temp and boiling

Select optimal solvent
or solvent pair

Dissolve crude material
in MINIMUM hot solvent

Hot filtration to remove
insoluble impurities

Slow cooling to room
temperature, then to 0°C

Induce crystallization
(scratching/seeding if needed)

Collect crystals via
vacuum filtration

Wash with small amount
of ICE-COLD solvent
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Dry under vacuum
or in a desiccator

End: Pure
2-(Bromomethyl)benzaldehyde

Click to download full resolution via product page

Troubleshooting Common Scenarios

Here are answers to specific issues you might encounter during purification.

Scenario Possible Cause Solution

Oil
Formation

Solvent boiling point too high or
cooling too fast.

Ensure solvent B.P. < Cmpd M.P. [3]. Slow
cooling and vigorous stirring can help.

Low
Recovery

Product overly soluble in solvent;
insufficient cooling.

Re-heat solution, boil off excess solvent, re-cool
[3]. Test a less polar solvent.

Poor Purity Impurities incorporated into crystals;
washing ineffective.

Perform a hot filtration [3]. Identify a solvent
where impurities are very soluble.

Safety & Storage Guidelines

Personal Protective Equipment (PPE): Always wear appropriate gloves, safety goggles, and a lab

coat.
Engineering Controls: Perform procedures in a fume hood to prevent exposure to irritating vapors or

dust [3].
Storage: Store the product sealed in a dry environment at 2-8°C to maintain stability [1].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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